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Compound of Interest

Compound Name: Stearyltrimethylammonium

Cat. No.: B1193908

An In-depth Technical Guide to Stearyltrimethylammonium Bromide for Researchers and
Drug Development Professionals

Introduction

Stearyltrimethylammonium bromide (STAB), also known as octadecyltrimethylammonium
bromide, is a quaternary ammonium compound that functions as a cationic surfactant.[1][2][3]
Its amphipathic nature, comprising a long hydrophobic alkyl chain (stearyl group) and a
hydrophilic quaternary ammonium head group, allows it to be utilized in a wide array of
applications. This technical guide provides a comprehensive overview of STAB's molecular
characteristics, physicochemical properties, synthesis, and its applications in research and
drug development, complete with experimental considerations.

Molecular Formula and Weight

The fundamental molecular identifiers for Stearyltrimethylammonium Bromide are detailed

below.
Identifier Value
Molecular Formula C21H46BrN[1][4][5][6]
Molecular Weight 392.5 g/mol [1][4]
CAS Number 1120-02-1[1][5][6]
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Physicochemical Properties

STAB is typically a white to almost white powder or crystalline solid.[2][3] It is soluble in water.
[1][5] Key physicochemical properties are summarized in the table below.

Property Value
White or yellowish solid (paste) or white powder.
Appearance
[11[2][3]
Melting Point ~250 °C (decomposes)[1][5]
Water Solubility Soluble[1][5]
- Stable under normal conditions, but is
Stability ) N )
hygroscopic and sensitive to moisture.[1]
Incompatibilities Strong oxidizing agents.[1]
HLB Value 15.8[1]
Synthesis

The synthesis of Stearyltrimethylammonium Bromide is typically achieved through the
quaternization of a tertiary amine with an alkyl halide. A common method involves the reaction
of stearyl bromide with trimethylamine.
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Reactants

Stearyl Bromide Trimethylamine
(C18H37Br) ((CH3)3N)

Process

Reaction
(Quaternization)

Product

Stearyltrimethylammonium Bromide

(C21H46BrN)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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